Cas no 644-98-4 (2-Isopropylpyridine)

2-Isopropylpyridine Properties

Names and Identifiers

• 2-Isopropylpyridine
• 2-propan-2-ylpyridine
• Pyridine,2-(1-methylethyl)-
• 2-i-C3H7-C5H4N
• 2-isopropylpiridine
• 4-isopropylpyridine
• methylethyl-pyridine
• 2-ISOPROPYL PYRIDINE
• Pyridine, 2-(1-methylethyl)-
• 2-(propan-2-yl)pyridine
• 7IZ3XFD8G4
• PFYPDUUXDADWKC-UHFFFAOYSA-N
• isopropylpyridine
• NSC42615
• 2-isopropyl-pyridine
• zlchem 1008
• 2-(Isopropyl)pyridine
• 2-(2-Pyridyl)propane
• 2-(i-C3H7)-pyridine
• ZLD0474
• VP12951
• RP09181
• PB21659
• +Expand

• MDL： MFCD00047438
• InChIKey： PFYPDUUXDADWKC-UHFFFAOYSA-N
• Inchi： 1S/C8H11N/c1-7(2)8-5-3-4-6-9-8/h3-7H,1-2H3
• SMILES： N1=C([H])C([H])=C([H])C([H])=C1C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 121.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 9
• Complexity: 78.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 2.20500
• PSA: 12.89000
• Refractive Index: 1.5230
• Boiling Point: 160 ºC
• Melting Point: -141°C
• Flash Point: 23 ºC
• Density: 1.45

2-Isopropylpyridine Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： R36/37/38

2-Isopropylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%